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Compound of Interest

Compound Name: MK-2 Dye

Cat. No.: B12055920 Get Quote

These application notes provide a detailed protocol for the preparation of MK-2 dye solutions

for use in various research applications, particularly in the field of dye-sensitized solar cells

(DSSCs). This guide is intended for researchers, scientists, and professionals in drug

development and materials science.

Introduction
MK-2 dye is an organic, metal-free sensitizer used in dye-sensitized solar cells (DSSCs) and

other photovoltaic applications. It is characterized by its broad absorption spectrum and high

molar extinction coefficient, contributing to efficient light harvesting.[1] Proper preparation of the

MK-2 dye solution is critical for achieving optimal device performance and reproducible

experimental results. This document outlines a standardized procedure for the preparation of

MK-2 dye solutions.

Quantitative Data Summary
For accurate and reproducible preparation of the MK-2 dye solution, refer to the quantitative

data summarized in the table below.
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Parameter Value Reference

Chemical Name

2-Cyano-3-[5′′′-(9-ethyl-9H-

carbazol-3-yl)-3′,3′′,3′′′,4-tetra-

n-hexyl-[2,2′,5′,2′′,5′′,2′′′]-quater

thiophen-5-yl] acrylic acid

[2]

CAS Number 1037440-21-3 [2][3][4]

Molecular Formula C₅₈H₇₀N₂O₂S₄ [2][4]

Molecular Weight 955.45 g/mol [2][3][4]

Typical Concentration 0.3 mM - 0.5 mM [5][6][7]

Storage Temperature 2-8°C (for solid dye) [2][3][4]

Experimental Protocol
This protocol details the steps for preparing a 0.3 mM MK-2 dye solution in a toluene and

tetrahydrofuran (THF) co-solvent system. This is a common solvent system that ensures good

solubility.[1][8]

Materials and Reagents
MK-2 Dye powder (CAS: 1037440-21-3)

Anhydrous Toluene

Anhydrous Tetrahydrofuran (THF)

Volumetric flasks (e.g., 10 mL, 25 mL)

Analytical balance

Spatula

Magnetic stirrer and stir bar

Pipettes
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Amber glass vials for storage

Personal Protective Equipment (PPE): safety goggles, lab coat, gloves

Solution Preparation Procedure
Step 1: Calculate the required mass of MK-2 Dye

To prepare a 0.3 mM solution, use the following formula:

Mass (g) = Molar Mass ( g/mol ) × Concentration (mol/L) × Volume (L)

For example, to prepare 10 mL (0.01 L) of a 0.3 mM (0.0003 mol/L) solution:

Mass = 955.45 g/mol × 0.0003 mol/L × 0.01 L = 0.002866 g = 2.87 mg

Step 2: Weigh the MK-2 Dye

Place a clean, dry weighing boat on the analytical balance and tare it.

Carefully weigh out the calculated mass of MK-2 dye powder using a spatula.

Step 3: Dissolve the MK-2 Dye

Transfer the weighed MK-2 dye powder into a clean, dry volumetric flask (e.g., 10 mL).

Add a small amount of the co-solvent (e.g., a 1:1 mixture of Toluene and THF) to the flask,

enough to dissolve the powder.

Place a small magnetic stir bar in the flask and place it on a magnetic stirrer. Stir the solution

until the dye is completely dissolved. This may take some time. Gentle warming can be

applied if necessary, but avoid high temperatures.

Step 4: Final Volume Adjustment

Once the dye is fully dissolved, carefully add the co-solvent to the volumetric flask until the

bottom of the meniscus reaches the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.
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Step 5: Storage

Transfer the prepared dye solution into a clean, dry amber glass vial to protect it from light.

Label the vial clearly with the dye name, concentration, solvent, and date of preparation.

Store the solution in a cool, dark place. For long-term storage, refrigeration at 2-8°C is

recommended.[2][3][4]

Diagrams
Experimental Workflow
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Caption: Workflow for MK-2 dye solution preparation.
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Safety and Handling
Always handle MK-2 dye and solvents in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Avoid inhalation of dust from the dye powder and vapors from the solvents.

In case of skin or eye contact, rinse immediately with plenty of water and seek medical

attention.

Consult the Safety Data Sheet (SDS) for MK-2 dye and the solvents used for detailed safety

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12055920#how-to-prepare-mk-2-dye-solution-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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